Potassium chloride

• IUPAC Name: potassium;chloride
• InChI: InChI=1S/ClH.K/h1H;/q;+1/p-1
• InChI Key: WCUXLLCKKVVCTQ-UHFFFAOYSA-M
• Canonical SMILES: [Cl-].[K+]
• Molecular Formula: ClK, KCl
• DSSTOX Substance ID: DTXSID5021178
• Molecular Weight: 74.55 g/mol
• Physical Description: Potassium chloride appears as white colorless cubic crystals. Strong saline taste. (NTP, 1992), Dry Powder; Dry Powder, Pellets or Large Crystals; Liquid; Liquid, Other Solid; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid, Colourless, elongated, prismatic or cubital crystals or white granular powder. Odourless, White crystals that are hygroscopic and water soluble; tastes similar to NaCl; [CAMEO], COLOURLESS HYGROSCOPIC CRYSTALS.
• Boiling Point: Sublimes at 2732 °F (NTP, 1992), Sublimes 1500 °C, Specific heat = 693.7 J/kg-K; Heat of fusion = 337.7 kJ/mol; Enthalpy of formation = -436.7 kJ/mol; Entropy (S) = 82.55 J/mol-K; Dielectric constant (at 1X10+6 Hz) = 4.68; Thermal coeff of expansion (15-25 °C) = 33.7X10-6/K; Boiling point of saturated solution at 1.013 bar = 108.6 °C
• Solubility: greater than 100 mg/mL at 68 °F (NTP, 1992), Freely soluble, Freely soluble in water. Insoluble in ethanol, In water, 35.5 g/100 g water at 25 °C, 1 g dissolves in 2.8 mL water, 1.8 mL boiling water ... /addtion of/ hydrochloric acid, or sodium chloride, or magnesium chloride, diminishes its solubility in water, Insoluble in ether, acetone, 1 g dissolves in 14 mL glycerol, about 250 mL alcohol. Insoluble in ether, acetone., For more Solubility (Complete) data for POTASSIUM CHLORIDE (6 total), please visit the HSDB record page., Solubility in water at 20 °C: good
• Density: 1.984 (NTP, 1992) - Denser than water; will sink, 1.988 g/cu cm, Density of saturated aq soln at 15 °C: 1.172, 1.98 g/cm³
• Mechanism of Action: Supplemental potassium in the form of high potassium food or potassium chloride may be able to restore normal potassium levels., K+ is the principal cation mediating the osmotic balance of the body fluids. In animals, the maintenance of normal cell volume and pressure depends on Na+ and K+ pumping. The K+/Na+ separation has allowed for evolution of reversible transmembrane electrical potentials essential for nerve and muscle action in animals, and both potassium and chloride are important in transmission of nerve impulses to the muscle fibers. /postasium/, The reported mutagenic effect of KCl most probably results from a disruption of osmotic balance of cells with a subsequent interference with chromosomal stability. This may result in the clastogenic effects (DNA breakage and chromosome structural instability) due to K+ effects on sequestering of Mg2+ ions required for normal maintenance of chromatin integrity. Other chemicals may also exert such effect (e.g. NaCl, sucrose)., Potassium and chloride is also important in the regulation of the acid-base balance of the body. Potassium is the principal base in tissues of blood cells, and Cl maintains electrochemical neutrality by anion exchange with bicarbonate (the chloride shift) in the CO2 transport in the blood red cells.
• Impurities: Contaminants: Magnesium sulfate salts, /Chemical grade KCl/ Industrial & Refined grade: Na, Br, SO4, Ca, Ca & Mg, Pb, Fe, Cu, Ni, Cr, Mo, V, Ti, Impurities are usually sodium chloride and magnesium chloride, NaCl, bromide and alkaline earth sulfates, depending on the raw material and production process
• Color/Form: White crystals or crystalline powder, Colorless crystals, Colorless, elongated, prismatic, or cubical crystals or as a white granular powder
• CAS RN: 7447-40-7, 14336-88-0
• Melting Point: 1418 °F (NTP, 1992), 771 °C, 770-773 °C

Description

Potassium chloride is an ionic compound composed of potassium and chlorine atoms. It appears as a white or colorless crystalline solid and is highly soluble in water. This compound is naturally found in minerals such as sylvite and is widely used in various industries, including agriculture, medicine, and food processing .

Synthetic Routes and Reaction Conditions:

Direct Reaction: this compound can be synthesized by directly reacting potassium metal with chlorine gas. This reaction is highly exothermic and must be conducted with caution: [ 2K + Cl_2 \rightarrow 2KCl ]

Acid-Base Reaction: A more common laboratory method involves reacting potassium hydroxide with hydrochloric acid: [ KOH + HCl \rightarrow KCl + H_2O ]

Double Displacement Reaction: this compound can also be prepared by reacting potassium carbonate with hydrochloric acid: [ K_2CO_3 + 2HCl \rightarrow 2KCl + H_2O + CO_2 ]

Industrial Production Methods:

Extraction from Minerals: this compound is extracted from minerals such as sylvite and carnallite. .

Evaporation Ponds: In regions like Utah, this compound is extracted from brine solutions using evaporation ponds.

Types of Reactions:

Oxidation-Reduction Reactions: this compound can undergo redox reactions, such as the reaction with potassium hypochlorite and sodium arsenite: [ KClO + NaAsO_2 + NaOH \rightarrow KCl + Na_2HAsO_4 ]

Substitution Reactions: this compound can participate in substitution reactions, such as the reaction with barium chloride to form barium sulfate: [ K_2SO_4 + BaCl_2 \rightarrow 2KCl + BaSO_4 ]

Common Reagents and Conditions:

Oxidizing Agents: Potassium hypochlorite

Acids: Hydrochloric acid

Bases: Potassium hydroxide

Major Products:

Potassium Chlorate: Formed by the reaction of this compound with oxygen: [ KCl + O_2 \rightarrow KClO_3 ]

Potassium Hydroxide: Formed by the electrolysis of this compound solution: [ 2KCl + 2H_2O \rightarrow 2KOH + Cl_2 + H_2 ]

Scientific Research Applications

Potassium chloride has a wide range of applications in scientific research:

Chemistry: Used as a reagent in various chemical reactions and as a standard in analytical chemistry.

Biology: Essential for maintaining cell osmolarity and is used in cell culture media.

Medicine: Used to treat hypokalemia (low potassium levels) and as an electrolyte replenisher.

Industry: Used in the production of fertilizers, particularly potash, which is crucial for plant growth .

Mechanism of Action

Potassium chloride replenishes potassium ions, which are vital for various physiological processes. Potassium ions play a crucial role in nerve impulse conduction, muscle contraction (including cardiac, skeletal, and smooth muscles), and maintaining normal renal function. The compound works by restoring potassium levels in the body, thereby ensuring proper cellular function .

Similar Compounds:

Sodium Chloride (NaCl): Similar in structure and solubility but used primarily for different purposes, such as seasoning and preservation.

Potassium Bromide (KBr): Used in photography and as a sedative.

Potassium Iodide (KI): Used in medicine to treat iodine deficiency and as a radiation protectant.

Uniqueness of this compound:

Agricultural Use: this compound is the primary source of potassium in fertilizers, making it indispensable for plant growth.

Medical Use: It is specifically used to treat hypokalemia, a condition that other similar compounds do not address as effectively .

This compound’s versatility and essential role in various fields make it a compound of significant importance in both scientific research and practical applications.

Safety and Hazards

Potassium chloride should be handled with care. Avoid contact with eyes and skin. Ensure adequate ventilation of the working area. Avoid ingestion and inhalation.

Future Directions

Potassium chloride has a wide range of applications. One of the future directions is the use of potassium-solubilizing microorganisms (KSMs) in coastal regions for sustainable agricultural practices. Another direction is navigating the this compound market for growth trends.

Synthesis routes and methods I

Procedure details

A feed with 3-chloro-2-hydroxypropyl methacrylate (CHPMA), epichlorohydrln, and minor amounts of by-products (GMA and heavies such as polymer by-product materials) flows into an epoxidation reactor to which aqueous alkali metal hydroxides such as sodium hydroxide (NaOH) or potassium hydroxide (KOH) and additional epichlorohydrin are added. KOH reacts with CHPMA to form glycidyl methacrylate to (GMA), water, and potassium chloride (KCl). Sodium hydroxide may be used in place of KOH, but a higher GMA yield is obtained using KOH. Preferable reaction conditions are: starting molar epichlorohydrin/CHPMA ratio of 6.0 or higher (most preferably 9.0), molar KOH/CHPMA ratio of 0.8-1.5 (most preferably 1.1, temperature of 40-80 degrees centigrade (most preferably 60-65 degrees Centigrade), and a pressure of less than atmospheric (typically 150-200 mm Hg absolute). Preferably, KOH is added as a 40-60 weight per cent solution in water. A vapor stream removed from the epoxidation reactor is fractionated and the overhead epichlorohydrin/water stream is condensed and allowed to separate into two liquid phases. The heavier (organic) phase is returned to the fractionation tower as reflux and from the bottom of the fractionation tower to the epoxidation reactor. (See FIG. 7 and previous description thereof). The aqueous phase is sent forward in the process in the same manner as previously described for the epoxy process to serve as wash water which removes the last traces of KCl from the GMA product before the epichlorohydrin is stripped and the product recovered.

Synthesis routes and methods II

Procedure details

An object of this invention is to provide a process for preparing a dry-converted potassium sulfate having a residual chlorine content of less than 3.5%, particularly of less than 2.0% from a dry-converted potassium sulfate obtained under the condition of a potassium chloride to sulfuric acid molar ratio of from 2.0 to 2.2.

Synthesis routes and methods III

Procedure details

The catalyst is removed using tris-(hydroxymethyl)phosphine (“THMP”) which is prepared by adding 245 g of tetrakis-(hydroxymethyl)phosphonium chloride (1.03 mol, Strem) and 500 mL of isopropyl alcohol (IPA) to a 2 L round-bottomed flask, degassing the mixture with nitrogen for 20 minutes, slowly adding 64 g (1.03 mol, 90% purity, Aldrich) of potassium hydroxide over 30 minutes to the vigorously stirring solution, while under a nitrogen atmosphere, and, after the potassium hydroxide has been added, stirring the reaction for an additional 30 minutes. This reaction is exothermic, and produces THMP, formaldehyde, potassium chloride, and water. The catalyst is then removed using the THMP by adding 25-100 mol equivalents of THMP per mole of ruthenium catalyst, stirring vigorously at 60-70° C. for 18 to 24 hours, under nitrogen, adding degassed water or methanol (˜150 mL/L of reaction mixture) and vigorously stirring for 10 minutes, and centrifuging the mixture for phase separation. The oil may have to be heated to remove the residual water or methanol. The aqueous phase will contain small amounts of IPA, formaldehyde, and potassium chloride, and will need to be purged or cleaned for recycling.

Synthesis routes and methods IV

Procedure details

Dissolve anhydrous salts such as Yttrium chloride (YCl3) in pure ethanol. Add a known quantity of potassium to ethanol and make potassium ethoxide, KOC2H5. Mix this with YCl3 in ethanol and stir. Under refluxing, a clear solution of yttrium ethoxide and a precipitate of potassium chloride is obtained. The dopant Eu can similarly be added to the Yttrium chloride in ethanol at first and this reaction would form Yttrium europium ethoxides. The ethoxides can then be hydrolyzed by adding a solution of ammonia at room temperature. These products are separated and can then be deposited by various means outlined earlier.

Q & A

A: Potassium chloride exerts its effects primarily through its influence on cellular membrane potential and osmotic balance. [, , , , ].

ANone:

ANone: Research highlights the importance of this compound's presence in various applications, affecting both stability and compatibility.

ANone: The provided research does not focus on catalytic properties of this compound. Being an ionic salt, its applications typically leverage its solubility, electrolyte properties, and influence on osmotic balance rather than catalytic activity.

ANone: The research provides insights into the pharmacokinetic and pharmacodynamic aspects of this compound, particularly its impact on potassium levels and potential complications.

ANone: The provided research highlights the efficacy of this compound in specific applications.

ANone: The dissolution of this compound is a critical factor in its various applications, and the research highlights some influencing factors.

ANone: While the provided research doesn't delve into a detailed historical overview, one notable historical aspect is highlighted:

• Early Recognition of Sodium-Potassium Interplay in Cardiac Health: The obituary of Dr. Demetrio Sodi Pallares [] mentions his pioneering work in the mid-20th century, demonstrating the antagonistic roles of sodium and potassium in cardiac health. His research, confirming the protective effects of this compound against myocardial damage induced by high salt diets, marked a significant milestone in understanding electrolyte balance and cardiovascular disease [].

ANone: While not extensively covered, the research hints at the interdisciplinary nature of this compound applications:

• Agriculture and Chemistry: The development of a potassium-based fertilizer incorporating micronutrients like boron exemplifies the synergy between agricultural needs and chemical innovation []. This cross-disciplinary approach aims to optimize nutrient delivery to plants, enhancing agricultural productivity while considering environmental factors [].